N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-4-isopropoxybenzamide

• IUPAC Name: N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H18N2O4/c1-12(2)23-15-7-5-13(6-8-15)18(21)19-11-14-10-17(24-20-14)16-4-3-9-22-16/h3-10,12H,11H2,1-2H3,(H,19,21)
• InChI Key: YNGDRBGSPPQSRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCC2=NOC(=C2)C3=CC=CO3
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-4-isopropoxybenzamide, also known as FIPI, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2008 by a group of researchers at the University of Illinois at Urbana-Champaign. Since then, FIPI has been extensively studied for its potential applications in various fields of research.

Scientific Research Applications

Synthesis and Chemical Properties

Several studies have focused on the synthesis and chemical properties of compounds structurally similar to N-[(5-(furan-2-yl)isoxazol-3-yl)methyl]-4-isopropoxybenzamide. For instance, the synthesis of benzofuran derivatives has been a significant area of research, with studies demonstrating methods for transforming various furan and benzoyl compounds into benzofuran derivatives (Gutnov et al., 1999). Additionally, the preparation of bioactive compounds from visnaginone, involving the transformation of furan derivatives, has been documented (Abdel Hafez et al., 2001).

Potential Applications in Materials Science

Compounds based on furazan, a similar structural component to furan, have been researched for their applications in materials science, particularly in the development of insensitive energetic materials (Yu et al., 2017). These studies highlight the potential utility of furan-based compounds in specialized applications requiring stability and controlled reactivity.

Medicinal Chemistry Applications

In medicinal chemistry, the synthesis of compounds containing furan rings, similar to N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-4-isopropoxybenzamide, has been investigated for their biological activities. For example, research has been conducted on the preparation of 3-acetoacetylaminobenzo[b]furan derivatives showing moderate cysteinyl leukotriene receptor 2 antagonistic activity (Tsuji et al., 2003). This suggests potential applications in drug development targeting specific biochemical pathways.

Analytical Chemistry and Environmental Studies

In analytical chemistry, furan derivatives have been studied for their presence in various samples, indicating the importance of these compounds in environmental and food studies. For example, a study on the soil metabolism of the herbicide isoxaben, which includes furan derivatives, was conducted to understand its environmental impact (Rouchaud et al., 1993). These studies contribute to a better understanding of the ecological footprint of such compounds.